Cas no 83322-98-9 (Benzenamine,4-[(4-aminophenyl)methyl]-N,N-dimethyl-)

• Product Name: Benzenamine,4-[(4-aminophenyl)methyl]-N,N-dimethyl-
• CAS No: 83322-98-9
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 729567
• PubChem ID: 54988
• Update Time: 2025-04-19

Benzenamine,4-[(4-aminophenyl)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-aminophenyl)methyl]-N,N-dimethyl-
• 4-[[4-(dimethylamino)phenyl]methyl]aniline
• ANILINE, N,N-DIMETHYL-4,4'-METHYLENEDI-
• DTXSID00232263
• SCHEMBL1585951
• 83322-98-9
• 4-(4-Aminobenzyl)-N,N-dimethylaniline
• BRN 2974340

• Inchi： 1S/C15H18N2/c1-17(2)15-9-5-13(6-10-15)11-12-3-7-14(16)8-4-12/h3-10H,11,16H2,1-2H3
• InChI Key： KEZSNCVCAQSBLU-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 226.146999
• Monoisotopic Mass: 226.146999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3

Experimental Properties

• Density: 1.082
• Boiling Point: 386.1°C at 760 mmHg
• Flash Point: 166.9°C
• Refractive Index: 1.627